Cas no 671191-06-3 (2,6-Dimethoxybenzohydrazide)

• Product Name: 2,6-Dimethoxybenzohydrazide
• CAS No: 671191-06-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD01570047
• CID: 4656542
• PubChem ID: 2806104
• Update Time: 2025-07-21

2,6-Dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxybenzohydrazide
• Maybridge4_000716
• Oprea1_575799
• HMS1523A12
• IDI1_031298
• benzoic acid, 2,6-dimethoxy-, hydrazide
• EN300-128074
• 671191-06-3
• LS-10123
• AKOS000156438
• SY151634
• G42373
• ALBB-029072
• SR-01000633524-1
• CCG-43619
• MFCD01570047
• 2,6-Dimethoxybenzohydrazide

• MDL： MFCD01570047
• Inchi： 1S/C9H12N2O3/c1-13-6-4-3-5-7(14-2)8(6)9(12)11-10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： IAGDFYJEYKQMPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(NN)=O)OC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.6

Additional information on 2,6-Dimethoxybenzohydrazide

Recent Advances in the Study of 2,6-Dimethoxybenzohydrazide (CAS: 671191-06-3) in Chemical Biology and Pharmaceutical Research

2,6-Dimethoxybenzohydrazide (CAS: 671191-06-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief consolidates the latest findings on the compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that 2,6-Dimethoxybenzohydrazide serves as a versatile scaffold for the design of novel hydrazide-based inhibitors targeting bacterial enzymes. The researchers synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant strains of *Staphylococcus aureus*. The results indicated that certain derivatives exhibited potent inhibitory activity, with IC50 values in the low micromolar range, suggesting their potential as lead compounds for antibiotic development.

In another groundbreaking study, researchers investigated the anticancer properties of 2,6-Dimethoxybenzohydrazide derivatives. The compound's ability to chelate metal ions and modulate redox pathways was exploited to design pro-apoptotic agents targeting cancer cells. *In vitro* assays revealed that these derivatives induced significant cytotoxicity in human breast cancer cell lines (MCF-7) while sparing normal cells, underscoring their selectivity and therapeutic potential. Molecular docking studies further elucidated the interactions between the derivatives and key oncogenic targets, providing a structural basis for future optimization.

The synthesis of 2,6-Dimethoxybenzohydrazide has also been refined in recent years. A 2024 report in *Organic Process Research & Development* detailed a scalable, green chemistry approach using catalytic hydrogenation, which improved yield and reduced environmental impact. This advancement is critical for large-scale production, facilitating further preclinical and clinical investigations.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 2,6-Dimethoxybenzohydrazide derivatives, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2,6-Dimethoxybenzohydrazide (CAS: 671191-06-3) represents a promising scaffold in drug discovery, with applications spanning antimicrobial and anticancer therapies. Recent studies have advanced our understanding of its mechanism of action and synthetic accessibility, paving the way for future innovations. Continued research will be essential to unlock its full potential and address existing challenges in drug development.